Flavonoids

Flavonoids are a class of plant secondary metabolites widely distributed in fruits, vegetables, and other plants. They play significant roles in various aspects such as protecting plants from environmental stresses, contributing to the coloration of flowers, and possessing potential health benefits for humans. These compounds exhibit a wide range of bioactivities, including antioxidant, anti-inflammatory, and anticancer properties. Structurally, flavonoids consist of a 15-carbon backbone with four rings (C6-C3-C6), often featuring multiple hydroxyl groups, which contribute to their diverse biological activities. Due to these beneficial effects, they are increasingly being explored in the development of functional foods, dietary supplements, and pharmaceuticals aimed at improving human health and well-being.
Flavonoids
8-O-methylated flavonoids Flavones Flavonoid-7-O-glycosides Flavonoid O-glycosides O-methylated flavonoids Flavonoid-7-O-glucuronides Flavans Flavonoid glycosides 8-prenylated flavanones 8-prenylated flavones 7-O-methylated flavonoids Flavonoid-3-O-glycosides Biflavonoids and polyflavonoids Pyranoflavonoids 4'-O-methylated flavonoids Flavonols Flavanonols Hydroxyflavonoids Anthocyanidins 6-prenylated flavones 3'-O-methylated flavonoids Flavonoid O-glucuronides Catechin gallates Anthocyanidin-3-O-glycosides Flavonoid 8-C-glycosides 3'-prenylated flavanones Flavonoid-8-O-glucuronides Flavan-3-ols 6-O-methylated flavonoids Epigallocatechins Flavanones 3-O-methylated flavonoids Catechins Flavonoid C-glycosides Flavonoid 3-O-p-coumaroyl glycosides 3'-prenylated flavones 2'-O-methylated flavonoids Flav-3-enes Anthocyanidin-5-O-glycosides 8-prenylated flavans Furanoflavones 5-O-methylated flavonoids 3-prenylated flavones 2'-prenylated flavans 6-prenylated flavanones Flavonoid-8-O-glycosides 7-hydroxyflavonoids Rotenoid O-glycosides Flavonoid-3-O-glucuronides Aurone O-glycosides Furanoflavonoids and dihydrofuranoflavonoids 2'-prenylated flavones Leucoanthocyanidins 3'-prenylated flavans 3-sulfated flavonoids Flavan-4-ols Sulfated flavonoids Anthocyanidin 3p-O-6-p-coumaroyl glycosides 3-prenylated flavans 2'-prenylated flavanones 6-prenylated flavans Anthocyanidin-7-O-Glycosides Anthocyanidin 5-O-6-p-coumaroyl glycosides 5-hydroxyflavonoids Monohydroxyflavonoids 4-O-methylated flavonoids Anthocyanidin 3-O-6-p-coumaroyl glycosides Flavonoid 3p-O-p-coumaroyl glycosides
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